Cas no 203927-98-4 ((7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid)

• Product Name: (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid
• CAS No: 203927-98-4
• MF: C₂₅H₃₆B₂O₄
• MW: 422.172947883606
• MDL: MFCD03427279
• CID: 241277
• PubChem ID: 24880291
• Update Time: 2025-06-08

(7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B,B'-(9,9-dihexyl-9H-fluorene-2,7-diyl)bis-
• 9,9-Di-n-hexylfluorene-2,7-diboronic acid
• (7-borono-9,9-dihexylfluoren-2-yl)boronic acid
• 9,9-DIHEXYLFLUORENE-2,7-DIBORONIC ACID
• 9,9-bis-n-hexylfluoerene-2,7-diboronic acid
• 9,9-dihexyl-9H-fluorene-2,7-diyldiboronic acid
• 9,9-dihexylfluoren-2,7-yldiboronic acid
• 9,9'-dihexylfluorene-2,7-diboronic acid
• (9,9-dihexyl-9H-fluorene-2,7-diyl)diboronic acid
• (7-borono-9,9-dihexyl-fluoren-2-yl)boronic Acid
• QFWOJNOZWMHNTK-UHFFFAOYSA-N
• VB10738
• 9,9-dihexyl-fluorene-2,7-diboronic acid
• BC000898
• [7-(dihydroxyboranyl)-9,9-dihexyl-9H-fluoren-2-yl]boronic acid
• AS-70321
• (9,9-dihexyl-9H-fluorene-2,7-diyl)diboronicacid
• Boronic acid, B,B'-(9,9-dihexyl-9H-fluorene-2,7-diyl)bis-
• Boronic acid, (9,9-dihexyl-9H-fluorene-2,7-diyl)bis-
• AKOS015894288
• D83811
• 9 9-DIHEXYLFLUORENE-2 7-DIBORONIC ACID
• 9,9-Dihexylfluorene-2,7-diboronic acid, >=95%
• (7-borono-9, 9-dihexylfluoren-2-yl)boronic acid
• DTXSID70403928
• MFCD03427279
• CS-0152301
• AMY32910
• C25H36B2O4
• 203927-98-4
• SCHEMBL766656
• SY316391
• (7-borono-9,9-dihexylfluoren-2-yl)boronicacid
• 7-(DIHYDROXYBORANYL)-9,9-DIHEXYLFLUOREN-2-YLBORONIC ACID
• (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid

• MDL： MFCD03427279
• Inchi： 1S/C25H36B2O4/c1-3-5-7-9-15-25(16-10-8-6-4-2)23-17-19(26(28)29)11-13-21(23)22-14-12-20(27(30)31)18-24(22)25/h11-14,17-18,28-31H,3-10,15-16H2,1-2H3
• InChI Key： QFWOJNOZWMHNTK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C3C=CC(B(O)O)=CC=3C(C=2C=1)(CCCCCC)CCCCCC)O

Computed Properties

• Exact Mass: 422.28000
• Monoisotopic Mass: 422.2799700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 422.2
• Topological Polar Surface Area: 80.9

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 636.8±65.0 °C at 760 mmHg
• Flash Point: 338.9±34.3 °C
• Refractive Index: 1.568
• PSA: 80.92000
• LogP: 3.25350
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid

Introduction to (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic Acid (CAS No. 203927-98-4)

(7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 203927-98-4, is a derivative of fluorene featuring a boronic acid functional group at the 2-position and a borylated substituent at the 7-position. The presence of both hexyl groups at the 9-position enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The utility of (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid stems from its ability to participate in various cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, enabling the construction of complex molecular architectures. In pharmaceutical applications, such reactions are pivotal for the synthesis of novel drug candidates with enhanced efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in the development of targeted therapies. For instance, boron-containing compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid, particularly its fluorene backbone and boronic acid moiety, make it an attractive scaffold for designing small-molecule inhibitors that can interact with biological targets with high specificity.

One notable application of this compound is in the synthesis of fluorescent probes for cellular imaging. Fluorene derivatives are well-known for their excellent photophysical properties, including high quantum yields and strong fluorescence signals. By incorporating a boronic acid group, researchers can leverage these properties to develop probes that are both sensitive and selective for specific biological markers. Such probes are invaluable tools in diagnostic imaging and have the potential to revolutionize early disease detection.

The hexyl groups at the 9-position of (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid also contribute to its pharmacokinetic profile. These alkyl chains enhance lipophilicity, which can improve membrane permeability and bioavailability. This feature is particularly important in drug development, as it ensures that the compound can reach its target site within the body effectively. Additionally, the presence of these groups can influence metabolic stability, allowing for longer circulation times and increased therapeutic window.

In recent years, there has been growing interest in using organoboron compounds as precursors for photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that damage target cells. Boron-containing photosensitizers have shown particular efficacy in treating solid tumors due to their ability to accumulate selectively in tumor tissues. The synthesis of novel boron complexes often relies on boronic acids as key intermediates, making (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid a valuable building block in this field.

The versatility of (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid extends beyond pharmaceutical applications. It has also found utility in materials science, particularly in the development of organic light-emitting diodes (OLEDs). The fluorene core is a well-established component in OLEDs due to its excellent electron transport properties. By modifying the substituents on this core, researchers can fine-tune the emission characteristics of OLEDs, leading to devices with improved brightness and energy efficiency.

The synthesis of (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid typically involves multi-step organic transformations starting from commercially available fluorene derivatives. Key steps include borylation at the 7-position followed by protection-deprotection strategies to introduce the boronic acid functionality at the 2-position. The use of hexyl groups requires careful consideration during purification to avoid side reactions or degradation due to their reactivity under certain conditions.

In conclusion, (7-Borono-9,9-dihexyl-fluoren-2-yl)boronic acid (CAS No. 203927-98-4) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an ideal candidate for cross-coupling reactions, fluorescent probe development, photodynamic therapy applications, and materials science innovations. As research continues to uncover new uses for this compound, its importance in advancing scientific and medical progress is likely to grow even further.